Cas no 94441-92-6 (Amphotensid EH)

• Product Name: Amphotensid EH
• CAS No: 94441-92-6
• MF: C₁₄H₂₅NNa₂O₄
• MW: 317.332146406174
• CID: 807838
• PubChem ID: 44147422
• Update Time: 2025-10-30

Amphotensid EH Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2-carboxyethyl)-N-(2-ethylhexyl)-, sodium salt (1:1)
• disodium,3-[2-carboxylatoethyl(2-ethylhexyl)amino]propanoate
• sodium N-(2-carboxyethyl)-N-(2-ethylhexyl)-beta-alaninate
• beta-Alanine, N-(2-carboxyethyl)-N-(2-ethylhexyl)-, sodium salt (1:1)
• EINECS 305-318-6
• EC 305-318-6
• SCHEMBL2332596
• Beta-alanine,N-(2-carboxyethyl)-N-(2-ethylhexyl)-,monopotassium salt
• beta-Alanine, N-(2-carboxyethyl)-N-(2-ethylhexyl)-, monosodium salt
• disodium;3-[2-carboxylatoethyl(2-ethylhexyl)amino]propanoate
• 94441-92-6
• Amphotensid EH

• Inchi： 1S/C14H27NO4.2Na/c1-3-5-6-12(4-2)11-15(9-7-13(16)17)10-8-14(18)19;;/h12H,3-11H2,1-2H3,(H,16,17)(H,18,19);;/q;2*+1/p-2
• InChI Key： OAGFCEDIUISLRL-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(CCN(CCC(=O)[O-])CC(CC)CCCC)=O

Computed Properties

• Exact Mass: 317.158
• Monoisotopic Mass: 317.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Amphotensid EH

Amphotensid EH: A Comprehensive Overview

Amphotensid EH (CAS No. 94441-92-6) is a versatile compound that has garnered significant attention in various industrial and scientific applications. This compound, with its unique chemical structure, offers a wide range of functionalities, making it a valuable addition to numerous sectors. In this article, we will delve into the properties, applications, and the latest research findings related to Amphotensid EH, providing a detailed and insightful overview.

The chemical structure of Amphotensid EH is characterized by its amphiphilic nature, which means it contains both hydrophilic and hydrophobic groups. This dual characteristic allows the compound to interact effectively with both polar and non-polar substances, enhancing its utility in diverse environments. Recent studies have highlighted the potential of Amphotensid EH in improving the efficiency of emulsions and stabilizing complex formulations. Its ability to form micelles at specific concentrations has been particularly noted in the context of drug delivery systems, where it can encapsulate hydrophobic drugs and enhance their bioavailability.

One of the most notable applications of Amphotensid EH is in the field of surfactants. As a surfactant, it reduces surface tension between liquids or between a liquid and a solid, making it invaluable in cleaning agents, detergents, and personal care products. The latest research has explored its effectiveness in enhancing the performance of laundry detergents under cold water conditions, which aligns with the growing demand for eco-friendly and energy-efficient solutions.

In addition to its surfactant properties, Amphotensid EH has found significant use in the pharmaceutical industry. Its ability to form stable emulsions and nanoparticles has been leveraged in developing advanced drug delivery systems. For instance, recent studies have demonstrated its potential in encapsulating poorly soluble drugs, thereby improving their solubility and absorption rates. This application not only enhances therapeutic efficacy but also reduces the required dosage, minimizing potential side effects.

The cosmetic industry has also benefited from the properties of Amphotensid EH. Its mild nature makes it suitable for use in skincare products, where it can help in maintaining the skin's natural barrier function. Recent advancements have focused on its role in enhancing the penetration of active ingredients into the skin, leading to more effective anti-aging and moisturizing formulations.

Environmental applications of Amphotensid EH are another area of growing interest. Its biodegradability has been studied extensively, with findings indicating that it degrades efficiently under aerobic conditions without leaving harmful residues. This makes it an attractive option for use in environmentally friendly cleaning agents and industrial processes.

Recent research has also explored the potential of Amphotensid EH in food additives. Its ability to stabilize foams and emulsions has led to its use in creating low-fat food products that retain their texture and flavor. This application not only meets consumer demand for healthier options but also contributes to reducing food waste by extending shelf life.

In conclusion, Amphotensid EH (CAS No. 94441-92-6) is a multifaceted compound with a wide range of applications across various industries. From surfactants to pharmaceuticals and cosmetics, its unique properties continue to drive innovation and enhance product performance. As research progresses, new opportunities for utilizing Amphotensid EH are likely to emerge, further solidifying its position as a key component in modern chemistry.